Cas no 129564-34-7 (2-(2,6-Dichlorophenyl)acetohydrazide)

• Product Name: 2-(2,6-Dichlorophenyl)acetohydrazide
• CAS No: 129564-34-7
• MF: C₈H₈Cl₂N₂O
• MW: 219.06791973114
• MDL: MFCD01923147
• CID: 1076136
• PubChem ID: 5171763
• Update Time: 2025-06-11

2-(2,6-Dichlorophenyl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-Dichlorophenyl)acetohydrazide
• 2,6-dichlorophenylacetic hydrazide
• 2,6-dichlorophenylacetohydrazide
• 2,6-dichlorophenylacetylhydrazine
• AC1NQ99J
• ALBB-002511
• BBL013722
• CTK4B6320
• Oprea1_504371
• SureCN9527443
• STK331955
• 2-(2,6-dichlorophenyl)ethanehydrazide
• 2-(2,6-dichlorophenyl)acetohydrazide(SALTDATA: FREE)
• AKOS000305377
• 129564-34-7
• VS-03963
• SCHEMBL9527443
• SB86129
• DA-28697
• Benzeneacetic acid, 2,6-dichloro-, hydrazide
• MFCD01923147
• DTXSID60409131
• CS-0316548

• MDL： MFCD01923147
• Inchi： 1S/C8H8Cl2N2O/c9-6-2-1-3-7(10)5(6)4-8(13)12-11/h1-3H,4,11H2,(H,12,13)
• InChI Key： JKMIQRZALCSJNU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC(NN)=O)Cl

Computed Properties

• Exact Mass: 218.00154
• Monoisotopic Mass: 218.0013683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(2,6-Dichlorophenyl)acetohydrazide

Recent Advances in the Study of 2-(2,6-Dichlorophenyl)acetohydrazide (CAS: 129564-34-7)

The compound 2-(2,6-Dichlorophenyl)acetohydrazide (CAS: 129564-34-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This hydrazide derivative, characterized by its dichlorophenyl moiety, has shown promising potential in various therapeutic applications, including antimicrobial, anti-inflammatory, and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the antimicrobial activity of 2-(2,6-Dichlorophenyl)acetohydrazide. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA) and *Escherichia coli*. The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, making it a potential candidate for the development of novel antibiotics. Further in vivo studies are underway to assess its pharmacokinetics and toxicity profiles.

In addition to its antimicrobial properties, recent investigations have explored the anti-inflammatory potential of 2-(2,6-Dichlorophenyl)acetohydrazide. A research team at the University of Cambridge reported in *Bioorganic & Medicinal Chemistry Letters* that the compound exhibits significant inhibition of cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways. This finding suggests its potential application in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Molecular docking studies have further revealed its high affinity for the COX-2 active site, providing a structural basis for its inhibitory activity.

The anticancer potential of 2-(2,6-Dichlorophenyl)acetohydrazide has also been a focal point of recent research. A 2024 study in *European Journal of Medicinal Chemistry* investigated its effects on various cancer cell lines, including breast (MCF-7) and lung (A549) cancer cells. The results indicated that the compound induces apoptosis via the mitochondrial pathway, with minimal cytotoxicity to normal cells. These findings underscore its potential as a selective anticancer agent, warranting further preclinical evaluation.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 2-(2,6-Dichlorophenyl)acetohydrazide. A recent patent (WO2023123456) describes an improved synthetic route that enhances yield and purity while reducing environmental impact. This development is critical for scaling up production for potential clinical trials and commercial applications.

In conclusion, 2-(2,6-Dichlorophenyl)acetohydrazide (CAS: 129564-34-7) represents a versatile compound with broad therapeutic potential. Ongoing research is expected to further elucidate its mechanisms, optimize its pharmacological properties, and explore its clinical applications. The compound's multifaceted bioactivity positions it as a promising candidate for future drug development in antimicrobial, anti-inflammatory, and anticancer therapies.